Cas no 927-56-0 (4-oxopentanenitrile)
4-oxopentanenitrile structure
Product Name:4-oxopentanenitrile
4-oxopentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Pentanenitrile, 4-oxo-
- 4-oxopentanenitrile
- NSC-53495
- 927-56-0
- AKOS014311905
- DTXSID10279907
- Z1251352415
- 9J7ZV6HR5C
- Levulonitrile
- EN300-185500
- Cyanoethyl methyl ketone
- NSC14520
- InChI=1/C5H7NO/c1-5(7)3-2-4-6/h2-3H2,1H
- 4-Oxovaleronitrile
- CS-0237576
- Methyl 2-cyanoethyl ketone
- NSC53495
- Levulinonitrile
- NSC-14520
- UNII-9J7ZV6HR5C
- 3-Acetylpropionitrile
- 4-oxo-pentanenitrile
- Levulinic acid nitrile
- DTXCID70231061
-
- Inchi： 1S/C5H7NO/c1-5(7)3-2-4-6/h2-3H2,1H3
- InChI Key： JFVBCXHSPKJLRP-UHFFFAOYSA-N
- SMILES： O=C(C)CCC#N
Computed Properties
- Exact Mass: 97.052763847g/mol
- Monoisotopic Mass: 97.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 40.9Ų
4-oxopentanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-185500-1g |
4-oxopentanenitrile |
927-56-0 | 95% | 1g |
$785.0 | 2023-09-18 | |
| Enamine | EN300-185500-5g |
4-oxopentanenitrile |
927-56-0 | 95% | 5g |
$2277.0 | 2023-09-18 | |
| Enamine | EN300-185500-10g |
4-oxopentanenitrile |
927-56-0 | 95% | 10g |
$3376.0 | 2023-09-18 | |
| Enamine | EN300-185500-0.05g |
4-oxopentanenitrile |
927-56-0 | 95% | 0.05g |
$182.0 | 2023-09-18 | |
| Enamine | EN300-185500-0.1g |
4-oxopentanenitrile |
927-56-0 | 95% | 0.1g |
$272.0 | 2023-09-18 | |
| Enamine | EN300-185500-0.25g |
4-oxopentanenitrile |
927-56-0 | 95% | 0.25g |
$389.0 | 2023-09-18 | |
| Enamine | EN300-185500-0.5g |
4-oxopentanenitrile |
927-56-0 | 95% | 0.5g |
$613.0 | 2023-09-18 | |
| Enamine | EN300-185500-1.0g |
4-oxopentanenitrile |
927-56-0 | 95% | 1.0g |
$785.0 | 2023-07-07 | |
| Enamine | EN300-185500-2.5g |
4-oxopentanenitrile |
927-56-0 | 95% | 2.5g |
$1539.0 | 2023-09-18 | |
| Enamine | EN300-185500-5.0g |
4-oxopentanenitrile |
927-56-0 | 95% | 5.0g |
$2277.0 | 2023-07-07 |
4-oxopentanenitrile Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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